N-[1-(2,6-Dichlorophenyl)cyclopropyl]prop-2-enamide

• IUPAC Name: N-[1-(2,6-dichlorophenyl)cyclopropyl]prop-2-enamide
• InChI: InChI=1S/C12H11Cl2NO/c1-2-10(16)15-12(6-7-12)11-8(13)4-3-5-9(11)14/h2-5H,1,6-7H2,(H,15,16)
• InChI Key: LKELRYSJCRVBPS-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1(CC1)C2=C(C=CC=C2Cl)Cl
• Molecular Formula: C12H11Cl2NO
• Molecular Weight: 256.12 g/mol

Description

“N-[1-(2,6-Dichlorophenyl)cyclopropyl]prop-2-enamide” is an organic compound containing a cyclopropyl group (a three-membered carbon ring), a 2,6-dichlorophenyl group (a phenyl ring with chlorine atoms at the 2 and 6 positions), and a prop-2-enamide group (an acrylamide-like structure). The presence of these functional groups could potentially confer certain chemical properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the cyclopropyl ring could introduce strain into the molecule, potentially affecting its reactivity. The dichlorophenyl group is likely to be electron-withdrawing due to the electronegativity of the chlorine atoms.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The amide group might undergo hydrolysis or condensation reactions, while the cyclopropyl ring might be prone to ring-opening reactions. The carbon-carbon double bond in the prop-2-enamide group could potentially participate in addition reactions.

Mechanism of Action

Without specific information on the biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s biologically active, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety assessment.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its reactivity, studying its interactions with biological targets, and exploring its potential uses in fields like medicinal chemistry.